(2-Amino-pyridin-3-yl)-(4-fluoro-phenyl)-methanol

• Molecular Formula: C12H11FN2O
• Molecular Weight: 218.23 g/mol
• IUPAC Name: (2-aminopyridin-3-yl)-(4-fluorophenyl)methanol
• InChI: InChI=1S/C12H11FN2O/c13-9-5-3-8(4-6-9)11(16)10-2-1-7-15-12(10)14/h1-7,11,16H,(H2,14,15)
• InChI Key: GNOQLCPXXFGOSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N)C(C2=CC=C(C=C2)F)O

Description

(2-Amino-pyridin-3-yl)-(4-fluoro-phenyl)-methanol is a useful research compound. Its molecular formula is C12H11FN2O and its molecular weight is 218.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-{3-[(4-fluoro-phenyl)-hydroxy-methyl]-pyridin-2-yl}pivalamide (890 mg, 2.94 mmol) in ethanol (44 mL) was added 2 N aqueous sodium hydroxide solution (7.36 mL, 14.7 mmol). The reaction was heated to 100° C. for 5 hours. Water was added and the reaction was extracted twice with ethyl acetate. The combined organic layers were washed with saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered and the solvent was evaporated under reduced pressure to yield the title compound as a as a light yellow solid (548 mg, 85%) without further purification.